Cas no 1783516-92-6 (2,2-difluoro-2-(1H-pyrrol-3-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(1H-pyrrol-3-yl)ethan-1-amine
• CAS No: 1783516-92-6
• MF: C₆H₈F₂N₂
• MW: 146.137928009033
• CID: 5956689
• PubChem ID: 84107132
• Update Time: 2025-07-21

2,2-difluoro-2-(1H-pyrrol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1H-pyrrol-3-yl)ethan-1-amine
• EN300-1944268
• 1783516-92-6

• Inchi： 1S/C6H8F2N2/c7-6(8,4-9)5-1-2-10-3-5/h1-3,10H,4,9H2
• InChI Key： NWXKMMVOLJZZIQ-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CNC=1)F

Computed Properties

• Exact Mass: 146.06555459g/mol
• Monoisotopic Mass: 146.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 2,2-difluoro-2-(1H-pyrrol-3-yl)ethan-1-amine

Comprehensive Overview of 2,2-Difluoro-2-(1H-pyrrol-3-yl)ethan-1-amine (CAS No. 1783516-92-6): Properties, Applications, and Future Perspectives

The compound 2,2-difluoro-2-(1H-pyrrol-3-yl)ethan-1-amine (CAS No. 1783516-92-6) is a fluorinated amine derivative with a unique pyrrole backbone, making it a subject of significant interest in pharmaceutical and agrochemical research. Its molecular structure combines the difluoroethyl moiety with a pyrrole ring, offering distinct electronic and steric properties that enhance its reactivity and binding affinity. This article delves into its synthesis, physicochemical characteristics, and emerging applications while addressing trending queries such as "fluorinated amine derivatives in drug discovery" and "pyrrole-based bioactive compounds."

From a structural perspective, 2,2-difluoro-2-(1H-pyrrol-3-yl)ethan-1-amine features a difluoroethyl group (–CF₂–CH₂–) attached to the 3-position of a pyrrole ring, a configuration known to influence lipophilicity and metabolic stability. Researchers have highlighted its potential as a building block for small-molecule inhibitors, particularly in kinase-targeted therapies. The presence of fluorine atoms often improves bioavailability, a hot topic in "fluorine in medicinal chemistry" discussions. Computational studies suggest its utility in designing proteolysis-targeting chimeras (PROTACs), aligning with the growing demand for targeted protein degradation technologies.

In synthetic chemistry, CAS No. 1783516-92-6 serves as a versatile intermediate. Recent patents describe its use in multi-step cascades to construct heterocyclic scaffolds, addressing the search trend "efficient synthesis of fluorinated heterocycles." Its amine functionality allows for amide coupling or reductive amination, critical for diversifying compound libraries. Notably, its stability under acidic conditions makes it suitable for solid-phase peptide synthesis (SPPS), a technique frequently queried in "peptide drug development" forums.

Beyond pharmaceuticals, 2,2-difluoro-2-(1H-pyrrol-3-yl)ethan-1-amine has garnered attention in agrochemical innovation. Fluorinated amines are pivotal in developing next-generation herbicides with improved selectivity, resonating with searches like "eco-friendly crop protection agents." Its pyrrole core may contribute to metal-chelating properties, relevant to "micronutrient delivery systems" in precision agriculture.

Analytical characterization of this compound involves advanced techniques such as LC-MS and NMR spectroscopy, topics frequently explored in "structure elucidation of novel compounds." Regulatory-wise, it complies with REACH and FDA guidelines for research use, though industrial-scale applications require further toxicological profiling—a concern reflected in queries like "safety of fluorinated amines."

Future research directions include exploring its role in bioorthogonal chemistry and fluorescent probes, areas gaining traction in "imaging agents for diagnostics" searches. Collaborative efforts between academia and industry could unlock its potential in sustainable chemistry, aligning with global interest in "green synthetic methodologies."

In summary, 2,2-difluoro-2-(1H-pyrrol-3-yl)ethan-1-amine (CAS No. 1783516-92-6) exemplifies the convergence of fluorine chemistry and heterocyclic design. Its multifaceted applications—from drug discovery to agrochemicals—position it as a compound of enduring relevance, answering contemporary scientific and industrial demands.